Cas no 1253-84-5 (Cholestane-3,5,6-triol,(3b,5a,6b)-)

• Product Name: Cholestane-3,5,6-triol,(3b,5a,6b)-
• CAS No: 1253-84-5
• MF: C₂₇H₄₈O₃
• MW: 420.668229103088
• MDL: MFCD00021171
• CID: 174527
• PubChem ID: 91498
• Update Time: 2025-09-20

Cholestane-3,5,6-triol,(3b,5a,6b)- Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,5,6-triol,(3b,5a,6b)-
• 3β,5α,6β-Trihydroxycholestane
• (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• 3β,5α,6β-Trihydroxyc
• 3Β,5Α,6Β-TRIHYDROXYCHOLESTANE,WHITE SOLID
• 3beta,5alpha,6beta-Cholestanetriol
• 3beta,5alpha,6beta-Trihydroxycholestane
• 5alpha,6beta-Dihydroxycholestanol
• 5alpha-cholestane-3beta,5,6beta-triol
• Cholesta-3beta,5alpha,6beta-triol
• Cholestane-3beta,5alpha,6beta-triol
• cholestanetriol
• Cholestane-3,5,6-triol, (3.beta.,5.alpha.,6.beta.)-
• HY-W010934
• F85609
• YMMFNKXZULYSOQ-RUXQDQFYSA-N
• A-Trihydroxycholestane
• Cholestane-3.beta.,5.alpha.,6.beta.-triol
• Cholestan-3-.beta.,5-.alpha.,6-.beta.-triol
• NSC18178
• A,6
• 3.beta.,6.beta.-Trihydroxycholestane
• CHEBI:28082
• WLN: L E5 B666TJ A1 E1 FY1&3Y1&1 LQ MQ OQ
• Cholestane-3beta-5alpha,6beta-triol
• CCRIS 2836
• 3beta-Hydroxycholestane-5alpha,6beta-diol
• AKOS024307569
• NSC124751
• 5.alpha.-Cholestane-3.beta.,5,6.beta.-triol
• Cholestane-3,5,6-triol, (3-beta,5-alpha,6-beta)-
• 1253-84-5
• 3
• DTXSID70862612
• A,5
• J-005221
• Cholestane-3,5,6-triol, (3beta,5alpha,6beta)-
• (3S,5R,6R,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthrene-3,5,6-triol
• NSC-18178
• Cholestane-3.beta.,6.beta.-triol
• BDBM50045539
• AS-62184
• NSC 124751
• 5.alpha.-Cholestane-3.beta.,6.beta.-triol
• SCHEMBL288840
• 5.ALPHA.,6.BETA.-DIHYDROXYCHOLESTANOL
• Cholesta-3.beta.,5.alpha.,6.beta.-triol
• 3b,5a,6b-Cholestanetriol
• AI3-62264
• LMST01010052
• NS00126968
• 3.BETA.-HYDROXYCHOLESTANE-5.ALPHA.,6.BETA.-DIOL
• 5-alpha,6-beta-Dihydroxycholestanol
• (3beta,5alpha,6beta)-Cholestane-3,5,6-triol
• Cholestane-3,5,6-triol
• CHEMBL1278089
• cholestane-3-beta-5-alpha,6-beta-triol
• NSC 18178
• Cholesta-3.beta.,6.beta.-triol
• C05425
• Cholestane-3,5,6-triol #
• 3?,5?,6?-Trihydroxycholestane
• Q27103493
• 3.beta.,5.alpha.,6.beta.-Trihydroxycholestane
• 3Beta,5Alpha,6Beta-Trihydroxycholestanol
• UNII-5XAB8PH90A
• cholestan-3beta,5alpha,6beta-triol
• 5-alpha-Cholestane-3-beta,5,6-beta-triol
• 5XAB8PH90A
• Cholestane-3,6-triol, (3.beta.,5.alpha.,6.beta.)-
• NSC-124751
• Cholestane-3b,5a,6b-triol
• Cholestane-3-beta,5-alpha,6-beta-triol
• CS-W011650
• DB-243269
• CHOLESTANE-3?,5?,6?-TRIOL

• MDL： MFCD00021171
• Inchi： 1S/C27H48O3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29)27(30)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28-30H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24-,25-,26-,27+/m1/s1
• InChI Key： YMMFNKXZULYSOQ-RUXQDQFYSA-N
• SMILES： O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]1C[C@H]2O)O

Computed Properties

• Exact Mass: 420.36000
• Monoisotopic Mass: 420.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 7

Experimental Properties

• Density: 1.065
• Melting Point: 226-231°C
• Boiling Point: 515.7°Cat760mmHg
• Flash Point: 212.5°C
• Refractive Index: 1.537
• PSA: 60.69000
• LogP: 5.55430
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Cholestane-3,5,6-triol,(3b,5a,6b)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-68/20/21/22
• Safety Instruction： S36
• RTECS：FZ6275000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R68/20/21/22
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Other Chemical Reagents